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Compound of Interest |

Compound Name: LECHATELIERITE
CAS No.: 14832-85-0
Cat. No.: B1173516

Get Quote

Lechatelierite, a naturally occurring amorphous silica glass (SiOz), is chemically inert and

generally considered non-hazardous. Its disposal is straightforward and primarily focuses on
mitigating the physical hazards associated with sharp glass-like materials. The following
procedures provide essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of Lechatelierite
waste in a laboratory setting.

l. Immediate Safety and Handling Precautions
Before and during the disposal process, it is crucial to adhere to the following safety measures:
o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles and cut-resistant gloves, when handling Lechatelierite, especially if it is
broken.[1]

e Avoid Dust Inhalation: If the Lechatelierite is in a fine or powdered form, handle it in a well-
ventilated area or a fume hood to prevent inhalation of silica dust.[2][3]

o Handling Broken Pieces: Use tools such as tongs, forceps, or a brush and dustpan to handle
broken fragments. Never handle broken Lechatelierite with bare hands.[1]
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Il. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Lechatelierite
relevant to its handling and disposal.

Property Value Significance for Disposal

Chemically inert, does not

Chemical Formula SiO2 ) ) o
require chemical neutralization.
) ] Poses a physical hazard if
Physical State Solid (Amorphous Glass)
broken (sharps).
Can easily scratch other
Hardness ~6.5 on Mohs scale surfaces and requires sturdy
disposal containers.
) Standard solid waste disposal
Density 2.5-2.7 g/cm3 )
methods are appropriate.
o ) Stable under normal laboratory
Reactivity Generally non-reactive

conditions.

lll. Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of uncontaminated
Lechatelierite.

1. Assessment of Contamination:

o Determine if the Lechatelierite waste is contaminated with any hazardous materials, such
as toxic chemicals, biological agents, or radioactive substances.[1][4]

 If contaminated, the waste must be managed as hazardous waste according to institutional
and local regulations.[1][4] This guide pertains only to uncontaminated Lechatelierite.

2. Preparation of Disposal Container:
» Select a rigid, puncture-resistant container. A sturdy cardboard box is a common choice.[1][4]

[51[6]
e Line the inside of the box with a heavy-duty plastic bag.[4][5][6]
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o Clearly label the exterior of the box as "BROKEN GLASS" or "NON-HAZARDOUS
LABORATORY GLASS WASTE".[1][4][5][6]

3. Collection of Lechatelierite Waste:

o Carefully place the Lechatelierite pieces into the prepared container.
e Do not overfill the container; it should be no more than three-quarters full to allow for safe
closure and prevent spillage.[5][6]

4. Sealing and Final Disposal:

o Securely seal the inner plastic bag with tape.[5][6]

» Close the cardboard box and seal it securely with packing tape.[4][5][6]

» Dispose of the sealed container in the regular solid waste stream, such as a designated
dumpster for municipal waste.[4][6][7] Note that custodial staff should not be responsible for
the removal of laboratory glass waste containers.[5][6]

IV. Experimental Protocols

As Lechatelierite is a stable, non-reactive solid, there are no specific experimental protocols
required for its disposal. The primary procedure is the physical containment and disposal as
outlined above. In the case of chemical contamination, standard laboratory protocols for
decontaminating glassware would apply, such as triple rinsing with a suitable solvent, with the
rinsate being collected and disposed of as hazardous chemical waste.[8]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Lechatelierite.
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Caption: Logical workflow for the safe disposal of Lechatelierite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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